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Compound of Interest

Compound Name: N,N,N'-Trimethylethylenediamine

Cat. No.: B049237

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential information regarding the fundamental physicochemical
properties of N,N,N'-Trimethylethylenediamine, a key compound utilized in various chemical
syntheses. Its applications include serving as a precursor in the synthesis of novel gemini
surfactants and as an amine component for the in-situ formation of alpha-amino alkoxides[1].

Core Physicochemical Data

The fundamental identifiers for N,N,N'-Trimethylethylenediamine are its molecular formula
and molecular weight. These values are crucial for stoichiometric calculations in chemical
reactions and for characterization in analytical procedures.

Property Value

Molecular Formula C5H14N2[1][2][3]
Molecular Weight 102.18 g/mol [1][2][3]
CAS Number 142-25-6[2][3]

Linear Formula (CH3)2NCH2CH2NHCH3
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Structural and Identification Overview

The relationship between the common name of the compound and its core identifiers is
outlined in the diagram below. This visualization provides a clear logical flow from
nomenclature to fundamental chemical properties.

(N,N,N'-Trimethylethylenediamine)

has is identified by
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Caption: Identification and core properties of N,N,N'-Trimethylethylenediamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to N,N,N'-Trimethylethylenediamine:
Physicochemical Properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049237#n-n-n-trimethylethylenediamine-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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